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Chalcone Synthase: The Gateway Enzyme

Chalcone synthase (CHS) is the first committed enzyme in the flavonoid pathway, catalyzing the formation

of naringenin chalcone. The table below summarizes its core biochemical and functional characteristics.

Table 1: Key Characteristics of Chalcone Synthase (CHS)

Aspect Details
Reaction 1 molecule of 4-coumaroyl-CoA + 3 molecules of malonyl-CoA — Naringenin
Catalyzed Chalcone + 4 CoA + 3 CO2z [1]

Enzyme Family

Protein
Structure

Cellular
Localization

Primary
Function

Type 1l Polyketide Synthase (PKS) [1]

Homodimer; each monomer is 42-45 kDa with an active site containing a catalytic
triad (Cys-His-Asn) and gatekeeper phenylalanine residues [1]

Cytosol, associated with the endoplasmic reticulum membrane; also found in
complexes with other flavonoid pathway enzymes at the nucleus [1]

Key entry point for producing flavonoids like anthocyanins, flavonols, and
phytoalexins, which are crucial for pigmentation, UV protection, and stress
responses [2] [1] [3]
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CHS Experimental Evaluation

For researchers aiming to study CHS, the following methodologies and kinetic data are essential.

Table 2: Experimental Approaches and Enzyme Kinetics for CHS Analysis

Method / . -
Protocol Details & Key Findings
Aspect
Gene Protocol: Perform BLASTP searches against plant genome databases using CHS

Identification protein family profiles (e.g., PF00195, PF02797 from Pfam). Example: A genome-
wide analysis in eggplant (Solanum melongena) identified 7 putative SmCHS genes

3]

Expression Protocol: Use qRT-PCR to profile gene expression across tissues and under stress

Analysis conditions (e.g., heat stress). Finding: In eggplant, SmCHS4 was upregulated at
38°C, while SmMCHS5-7 were downregulated, indicating functional diversification
among gene family members [3].

Enzyme Purpose: Identify optimal genetic parts for metabolic engineering. Data: Enzyme

Kinetics efficiency (Kcat/Km) varies; Medicago sativa CHS2 has a reported efficiency of
11,200 S—*M~1* for the starter molecule 4-coumaroyl-CoA, while Arachis hypogaea
CHS shows 8,100 S~*M~* [4].

Metabolic Pathway and CHS Regulation

CHS functions at the start of a complex, branched biosynthetic network. The following diagram illustrates its

central role and the key regulatory mechanisms controlling its activity.
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Phenylpropanoid/Flavonoid Pathway Regulation of CHS
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CHS in the flavonoid pathway and its requlatory inputs.
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The activity of CHS is tightly controlled at multiple levels to fine-tune flavonoid production [1] [3]:

¢ Transcriptional Control: The CHS promoter contains specific cis-regulatory elements (e.g., G-box,
H-box) that respond to environmental cues like light, UV radiation, pathogens, and herbivory [5] [1].

e Post-Transcriptional Control: A key discovery in Petunia showed that introducing a CHS transgene
can trigger post-transcriptional gene silencing via RNA interference (RNAI), leading to degraded
MRNA and white, mottled flowers [1].

¢ Feedback Inhibition: CHS is non-competitively inhibited by later pathway products, such as
naringenin, to prevent toxic overaccumulation of flavonoids [1].

Research and Application Outlook

Understanding CHS function opens avenues for synthetic biology and crop improvement. Integrated
approaches using plant cell factories, genome editing, and AI-driven metabolic engineering are being
developed to sustainably boost the production of high-value flavonoids for nutraceutical and pharmaceutical

applications [2] [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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